Cas no 1159988-53-0 (3,5-Bis(3,4-dimethylphenyl)-4-methyl-1H-pyrazole)

• Product Name: 3,5-Bis(3,4-dimethylphenyl)-4-methyl-1H-pyrazole
• CAS No: 1159988-53-0
• MF: C₂₀H₂₂N₂
• MW: 290.402084827423
• MDL: MFCD08552846
• CID: 3059757
• PubChem ID: 19587643
• Update Time: 2025-05-20

3,5-Bis(3,4-dimethylphenyl)-4-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(3,4-dimethylphenyl)-4-methyl-1H-pyrazole
• AKOS000311305
• CS-0281456
• AB01316083-02
• NCGC00319539-01
• STK349997
• BBL040204
• 1159988-53-0
• EN300-230123

• MDL： MFCD08552846
• Inchi： 1S/C20H22N2/c1-12-6-8-17(10-14(12)3)19-16(5)20(22-21-19)18-9-7-13(2)15(4)11-18/h6-11H,1-5H3,(H,21,22)
• InChI Key： JPPWLHKGHGFYLP-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC(C)=C(C)C=2)=C(C)C(C2C=CC(C)=C(C)C=2)=N1

Computed Properties

• Exact Mass: 290.178298710Da
• Monoisotopic Mass: 290.178298710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 28.7Ų

Additional information on 3,5-Bis(3,4-dimethylphenyl)-4-methyl-1H-pyrazole

3,5-Bis(3,4-dimethylphenyl)-4-methyl-1H-pyrazole (CAS No. 1159988-53-0): An Overview of a Versatile Compound in Pharmaceutical Research

3,5-Bis(3,4-dimethylphenyl)-4-methyl-1H-pyrazole (CAS No. 1159988-53-0) is a structurally unique compound that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to 3,5-Bis(3,4-dimethylphenyl)-4-methyl-1H-pyrazole.

Chemical Structure and Properties

The molecular formula of 3,5-Bis(3,4-dimethylphenyl)-4-methyl-1H-pyrazole is C₂₀H₂₆N₂, with a molecular weight of 290.43 g/mol. The compound features a central pyrazole ring substituted with two 3,4-dimethylphenyl groups at the 3 and 5 positions and a methyl group at the 4 position. The presence of these substituents imparts unique chemical and physical properties to the molecule. For instance, the dimethylphenyl groups enhance lipophilicity, which can influence the compound's ability to cross biological membranes and interact with cellular targets.

The pyrazole ring is known for its stability and ability to form hydrogen bonds, which can be crucial for its biological activity. The methyl substitution at the 4 position further modulates the electronic properties of the pyrazole ring, potentially affecting its binding affinity to various receptors and enzymes.

Synthesis Methods

The synthesis of 3,5-Bis(3,4-dimethylphenyl)-4-methyl-1H-pyrazole has been reported using several methods. One common approach involves the reaction of hydrazine with an appropriate acetylene derivative followed by substitution with the desired aryl groups. For example, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method using microwave irradiation. This method not only reduces reaction time but also improves yield and purity.

Another notable synthetic route involves the use of transition metal-catalyzed cross-coupling reactions. These methods are particularly useful for introducing complex substituents onto the pyrazole ring and can be tailored to produce a wide range of derivatives with varying biological activities.

Biological Activities

3,5-Bis(3,4-dimethylphenyl)-4-methyl-1H-pyrazole has been extensively studied for its potential therapeutic applications in various diseases. One of its most promising areas is in anti-inflammatory and analgesic treatments. Research has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 3,5-Bis(3,4-dimethylphenyl)-4-methyl-1H-pyrazole has demonstrated significant analgesic effects in animal models of pain. A study published in Pain Research & Management found that this compound effectively reduced pain sensitivity without causing adverse side effects commonly associated with traditional analgesics.

The compound also shows promise in cancer research. Recent studies have indicated that 3,5-Bis(3,4-dimethylphenyl)-4-methyl-1H-pyrazole can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For example, a study published in Cancer Letters reported that this compound inhibited the growth of human breast cancer cells by downregulating the expression of Bcl-2 and upregulating Bax proteins.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 3,5-Bis(3,4-dimethylphenyl)-4-methyl-1H-pyrazole into clinical trials. Several Phase I trials are currently underway to evaluate its safety and efficacy in humans. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties.

Further research is needed to fully understand the mechanisms underlying the biological activities of 3,5-Bis(3,4-dimethylphenyl)-4-methyl-1H-pyrazole. Ongoing studies are focusing on optimizing its structure to enhance potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that can improve drug delivery and bioavailability.

Conclusion

3,5-Bis(3,4-dimethylphenyl)-4-methyl-1H-pyrazole (CAS No. 1159988-53-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in pharmaceutical research. As more clinical data becomes available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.